Cas no 651728-44-8 (Acetyl chloride, [3-(1-methylethyl)phenoxy]-)
651728-44-8 structure
Product Name:Acetyl chloride, [3-(1-methylethyl)phenoxy]-
CAS No:651728-44-8
MF:C11H13ClO2
MW:212.672722578049
CID:404055
PubChem ID:20786371
Update Time:2025-04-19
Acetyl chloride, [3-(1-methylethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-propan-2-ylphenoxy)acetyl chloride
- Acetyl chloride, [3-(1-methylethyl)phenoxy]-
- DTXSID30609803
- 3-isopropylphenoxyacetic acid chloride
- 651728-44-8
- XYICRZCOGRZXCE-UHFFFAOYSA-N
- SCHEMBL5763328
- [3-(Propan-2-yl)phenoxy]acetyl chloride
-
- Inchi: 1S/C11H13ClO2/c1-8(2)9-4-3-5-10(6-9)14-7-11(12)13/h3-6,8H,7H2,1-2H3
- InChI Key: XYICRZCOGRZXCE-UHFFFAOYSA-N
- SMILES: ClC(COC1=CC=CC(=C1)C(C)C)=O
Computed Properties
- Exact Mass: 212.06049
- Monoisotopic Mass: 212.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Acetyl chloride, [3-(1-methylethyl)phenoxy]- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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